Cas no 5938-04-5 (Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1))

Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1) structure
5938-04-5 structure
Product name:Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1)
CAS No:5938-04-5
MF:C19H14N4O7
MW:410.337064266205
CID:338852
PubChem ID:71442966

Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1)
    • DTXSID80851815
    • 2,4,6-Trinitrophenol--(E)-N,1-diphenylmethanimine (1/1)
    • 5938-04-5
    • Inchi: InChI=1S/C13H11N.C6H3N3O7/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-11H;1-2,10H/b14-11+;
    • InChI Key: XBIAWAJAECASGI-JHGYPSGKSA-N
    • SMILES: [N+](C1C=C([N+]([O-])=O)C=C([N+]([O-])=O)C=1O)([O-])=O.C1(/C=N/C2C=CC=CC=2)C=CC=CC=1

Computed Properties

  • Exact Mass: 410.08632
  • Monoisotopic Mass: 410.08624880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 465
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • PSA: 162.01

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